Cas no 2228786-40-9 (tert-butyl N-{1-(aminomethyl)cyclopropyl(phenyl)methyl}carbamate)

• Product Name: tert-butyl N-{1-(aminomethyl)cyclopropyl(phenyl)methyl}carbamate
• CAS No: 2228786-40-9
• MF: C₁₆H₂₄N₂O₂
• MW: 276.373964309692
• CID: 6448588
• PubChem ID: 165836491
• Update Time: 2025-05-22

tert-butyl N-{1-(aminomethyl)cyclopropyl(phenyl)methyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{1-(aminomethyl)cyclopropyl(phenyl)methyl}carbamate
• tert-butyl N-{[1-(aminomethyl)cyclopropyl](phenyl)methyl}carbamate
• 2228786-40-9
• EN300-1873428

• Inchi： 1S/C16H24N2O2/c1-15(2,3)20-14(19)18-13(16(11-17)9-10-16)12-7-5-4-6-8-12/h4-8,13H,9-11,17H2,1-3H3,(H,18,19)
• InChI Key： XBAPLMHHWVSKBO-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC(C1C=CC=CC=1)C1(CN)CC1)=O

Computed Properties

• Exact Mass: 276.183778013g/mol
• Monoisotopic Mass: 276.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-{1-(aminomethyl)cyclopropyl(phenyl)methyl}carbamate

Comprehensive Overview of tert-butyl N-{1-(aminomethyl)cyclopropyl(phenyl)methyl}carbamate (CAS No. 2228786-40-9)

tert-butyl N-{1-(aminomethyl)cyclopropyl(phenyl)methyl}carbamate (CAS No. 2228786-40-9) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of carbamate derivatives, which are known for their versatility in drug discovery and medicinal chemistry. The presence of both cyclopropyl and phenyl moieties in its structure enhances its potential as a building block for bioactive molecules, particularly in the development of protease inhibitors and central nervous system (CNS) targeting agents.

In recent years, the demand for tert-butyl N-{1-(aminomethyl)cyclopropyl(phenyl)methyl}carbamate has surged due to its role in the synthesis of novel therapeutic candidates. Researchers are particularly interested in its aminomethyl functional group, which can be further modified to create derivatives with enhanced pharmacokinetic properties. This aligns with the growing trend in precision medicine and targeted drug delivery, where customized molecular structures are critical for achieving desired therapeutic outcomes.

The compound's CAS No. 2228786-40-9 is frequently searched in academic and industrial databases, reflecting its importance in modern organic chemistry. Its unique structural features, including the tert-butyl protecting group, make it a valuable intermediate in multi-step synthetic routes. The carbamate linkage also provides stability under various reaction conditions, a property highly sought after in peptide mimetics and small molecule drug design.

From an application perspective, tert-butyl N-{1-(aminomethyl)cyclopropyl(phenyl)methyl}carbamate is often employed in the development of enzyme inhibitors and receptor modulators. Its compatibility with solid-phase synthesis techniques has further expanded its utility in combinatorial chemistry libraries. This is particularly relevant given the current focus on high-throughput screening and AI-driven drug discovery, where diverse molecular scaffolds are essential for identifying lead compounds.

Another notable aspect of this compound is its potential in neuropharmacology. The cyclopropyl ring, known for its conformational rigidity, can influence the binding affinity of molecules to neuronal receptors. This has sparked interest in its use for designing neuroprotective agents and cognitive enhancers, topics that are gaining traction in neuroscience research. Additionally, the phenyl group contributes to lipophilicity, a key factor in blood-brain barrier penetration—a critical consideration for CNS-targeted therapies.

Quality control and analytical characterization of tert-butyl N-{1-(aminomethyl)cyclopropyl(phenyl)methyl}carbamate are paramount for ensuring its suitability in pharmaceutical applications. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify its purity and structural integrity. These methods align with the industry's emphasis on Good Manufacturing Practices (GMP) and regulatory compliance, which are increasingly important in the global pharmaceutical supply chain.

In summary, tert-butyl N-{1-(aminomethyl)cyclopropyl(phenyl)methyl}carbamate (CAS No. 2228786-40-9) represents a versatile and high-value chemical entity with broad applications in drug discovery and development. Its structural complexity and functional group diversity make it a focal point for researchers exploring next-generation therapeutics and innovative synthetic methodologies. As the pharmaceutical industry continues to evolve, compounds like this will remain at the forefront of scientific innovation.